Cas no 14394-77-5 (Ethyl 2-Cyano-4'-(dimethylamino)cinnamate)

• Product Name: Ethyl 2-Cyano-4'-(dimethylamino)cinnamate
• CAS No: 14394-77-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1314081
• PubChem ID: 668189
• Update Time: 2025-05-20

Ethyl 2-Cyano-4'-(dimethylamino)cinnamate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-[4-(dimethylamino)phenyl]-, ethyl ester,(2E)-
• AKOS001016879
• ETHYL (E)-2-CYANO-3-[4-(DIMETHYLAMINO)PHENYL]-2-PROPENOATE
• NSC637282
• PS-5719
• Ethyl 2-cyano-4'-(dimethylamino)cinnamate
• 14394-77-5
• (E)-Ethyl2-cyano-3-(4-(dimethylamino)phenyl)acrylate
• ethyl (E)-2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate
• ethyl (2E)-2-cyano-3-[4-(dimethylamino)phenyl]acrylate
• SCHEMBL4696359
• (E)-Ethyl 2-cyano-3-(4-(dimethylamino)phenyl)acrylate
• CS-0316384
• Ethyl (2E)-2-cyano-3-[4-(dimethylamino)phenyl]-2-propenoate #
• ethyl (2E)-2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate
• ethyl (E)-2-cyano-3-(4-dimethylaminophenyl)prop-2-enoate
• BAA88652
• ethyl (E)-2-cyano-3-(4-(dimethylamino)phenyl)acrylate
• NSC-637282
• A880511
• Ethyl 2-Cyano-3-[4-(dimethylamino)phenyl]acrylate
• Ethyl 2-cyano-3-(4-(dimethylamino)phenyl)acrylate
• MFCD00026847
• UWWFWHASAAPOLK-FMIVXFBMSA-N
• 2-Propenoic acid, 2-cyano-3-(4-dimethylaminophenyl)-, ethyl ester
• 1886-52-8
• Ethyl a-cyano-4-(dimethylamino)cinnamate
• 2-Propenoic acid, 2-cyano-3-[4-(dimethylamino)phenyl]-, ethyl ester
• Ethyl 2-Cyano-4'-(dimethylamino)cinnamate

• MDL： MFCD00026847
• Inchi： 1S/C14H16N2O2/c1-4-18-14(17)12(10-15)9-11-5-7-13(8-6-11)16(2)3/h5-9H,4H2,1-3H3/b12-9+
• InChI Key： UWWFWHASAAPOLK-FMIVXFBMSA-N
• SMILES： O(CC)C(/C(/C#N)=C/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33

Additional information on Ethyl 2-Cyano-4'-(dimethylamino)cinnamate

Ethyl 2-Cyano-4'-(dimethylamino)cinnamate (CAS No. 14394-77-5): A Comprehensive Overview

Ethyl 2-Cyano-4'-(dimethylamino)cinnamate (CAS No. 14394-77-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various scientific applications, particularly in the development of innovative therapeutic agents. The Ethyl 2-Cyano-4'-(dimethylamino)cinnamate molecule, with its distinct chemical properties, has been extensively studied for its potential in modulating biological pathways and enhancing drug efficacy.

The chemical structure of Ethyl 2-Cyano-4'-(dimethylamino)cinnamate consists of a cinnamic acid derivative substituted with a cyano group at the second position and a dimethylamino group at the 4'-position. This arrangement imparts unique reactivity and biological activity to the compound. The presence of the cyano group enhances its ability to interact with various biological targets, while the dimethylamino group contributes to its solubility and bioavailability. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of novel compounds that can effectively address various medical conditions. Among these, Ethyl 2-Cyano-4'-(dimethylamino)cinnamate has emerged as a promising candidate due to its multifaceted properties. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, making it a valuable asset in the fight against chronic inflammatory diseases.

One of the most compelling aspects of Ethyl 2-Cyano-4'-(dimethylamino)cinnamate is its ability to modulate cellular signaling pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to a cascade of events that ultimately result in reduced inflammation and pain. These findings have opened up new avenues for the development of anti-inflammatory therapies that are more targeted and effective than traditional treatments.

The pharmacological profile of Ethyl 2-Cyano-4'-(dimethylamino)cinnamate has also been explored in terms of its potential as an antioxidant agent. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. By scavenging reactive oxygen species and protecting against cellular damage, this compound holds promise for mitigating the effects of oxidative stress and preventing disease progression.

In addition to its anti-inflammatory and antioxidant properties, Ethyl 2-Cyano-4'-(dimethylamino)cinnamate has shown promise in preclinical studies as a potential treatment for certain types of cancer. Research indicates that it can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle progression. This mechanism of action makes it an attractive candidate for further investigation as a chemotherapeutic agent.

The synthesis of Ethyl 2-Cyano-4'-(dimethylamino)cinnamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the reaction of cinnamic acid derivatives with appropriate reagents to introduce the cyano and dimethylamino groups at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The quality control and analytical characterization of Ethyl 2-Cyano-4'-(dimethylamino)cinnamate are critical steps in ensuring its suitability for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm the identity and purity of the compound. These analytical methods provide detailed insights into its molecular structure and help ensure that it meets stringent quality standards.

The safety profile of Ethyl 2-Cyano-4'-(dimethylamino)cinnamate is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that the compound is well-tolerated at moderate doses but may cause some side effects at higher concentrations. Understanding these toxicological profiles is essential for determining safe dosage regimens and minimizing potential risks associated with its use.

The future prospects for Ethyl 2-Cyano-4'-(dimethylamino)cinnamate are vast, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems are being explored to enhance its bioavailability and target specificity. Additionally, computational modeling techniques are being utilized to predict how this compound interacts with biological targets, which can accelerate the discovery process.

In conclusion, Ethyl 2-Cyano-4'-(dimethylamino)cinnamate (CAS No. 14394-77-5) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical properties make it an attractive candidate for developing novel therapeutic agents targeting various medical conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.